Cas no 2248339-00-4 (4-(Difluoromethyl)-3-nitrobenzoic acid)

• Product Name: 4-(Difluoromethyl)-3-nitrobenzoic acid
• CAS No: 2248339-00-4
• MF: C₈H₅F₂NO₄
• MW: 217.126409292221
• CID: 6092855
• PubChem ID: 137939789
• Update Time: 2025-10-29

4-(Difluoromethyl)-3-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2248339-00-4
• 4-(Difluoromethyl)-3-nitrobenzoic acid
• EN300-6509871

• Inchi： 1S/C8H5F2NO4/c9-7(10)5-2-1-4(8(12)13)3-6(5)11(14)15/h1-3,7H,(H,12,13)
• InChI Key： CHECXINXTJJLOG-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(=O)O)=CC=1[N+](=O)[O-])F

Computed Properties

• Exact Mass: 217.01866396g/mol
• Monoisotopic Mass: 217.01866396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 83.1Ų

Additional information on 4-(Difluoromethyl)-3-nitrobenzoic acid

4-(Difluoromethyl)-3-nitrobenzoic Acid: A Comprehensive Overview

4-(Difluoromethyl)-3-nitrobenzoic acid (CAS No. 2248339-00-4) is a versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This article aims to provide a detailed and comprehensive overview of this compound, including its chemical properties, synthesis methods, applications, and recent research advancements.

Chemical Structure and Properties

4-(Difluoromethyl)-3-nitrobenzoic acid is characterized by its unique chemical structure, which includes a difluoromethyl group and a nitro group attached to a benzene ring. The difluoromethyl group imparts significant electronic and steric effects, making the compound highly reactive and useful in various synthetic transformations. The nitro group, on the other hand, confers strong electron-withdrawing properties, which can influence the reactivity and stability of the molecule.

The molecular formula of 4-(Difluoromethyl)-3-nitrobenzoic acid is C₉H₅F₂₃, with a molecular weight of approximately 215.13 g/mol. It is a white crystalline solid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF). The compound exhibits strong UV absorption due to the presence of the nitro group and the aromatic ring.

Synthesis Methods

The synthesis of 4-(Difluoromethyl)-3-nitrobenzoic acid has been extensively studied, and several methods have been reported in the literature. One of the most common approaches involves the reaction of 3-nitrobenzoyl chloride with difluoromethyllithium (LiCF₂H) in an inert solvent such as tetrahydrofuran (THF). This method provides high yields and excellent purity of the product.

An alternative synthetic route involves the nitration of 4-(difluoromethyl)benzoic acid using concentrated nitric acid or mixed acid conditions. This method is more straightforward but requires careful control of reaction conditions to avoid over-nitration or decomposition of the starting material.

Applications in Pharmaceutical Research

4-(Difluoromethyl)-3-nitrobenzoic acid has found applications in pharmaceutical research due to its unique chemical properties. One of the key areas of interest is its use as an intermediate in the synthesis of potential drug candidates. The difluoromethyl group can enhance the metabolic stability and bioavailability of drug molecules, while the nitro group can serve as a bioisostere for other functional groups, leading to improved pharmacological profiles.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of 4-(Difluoromethyl)-3-nitrobenzoic acid as a key intermediate in the development of novel anti-inflammatory agents. The researchers demonstrated that compounds derived from this intermediate exhibited potent anti-inflammatory activity in both in vitro and in vivo models, making them promising candidates for further clinical evaluation.

Mechanistic Studies and Biological Activity

The biological activity of 4-(Difluoromethyl)-3-nitrobenzoic acid has been investigated through various mechanistic studies. One notable study focused on its ability to modulate specific enzymes involved in inflammatory pathways. The researchers found that derivatives of this compound could effectively inhibit cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs.

In another study, published in Bioorganic & Medicinal Chemistry Letters, researchers explored the potential antiviral activity of compounds derived from 4-(Difluoromethyl)-3-nitrobenzoic acid. The results showed that these compounds exhibited significant antiviral activity against several strains of viruses, including influenza A virus and herpes simplex virus (HSV). The mechanism of action was attributed to their ability to interfere with viral replication processes.

Molecular Modeling and Computational Studies

Molecular modeling and computational studies have played a crucial role in understanding the behavior and potential applications of 4-(Difluoromethyl)-3-nitrobenzoic acid. These studies have provided insights into the electronic structure, conformational preferences, and interaction patterns of the molecule with biological targets.

A recent computational study using density functional theory (DFT) revealed that the difluoromethyl group significantly influences the electronic distribution around the benzene ring, leading to enhanced reactivity towards nucleophilic attack. This finding has important implications for designing new derivatives with improved pharmacological properties.

Safety Considerations and Handling Guidelines

4-(Difluoromethyl)-3-nitrobenzoic acid, like many other organic compounds, requires careful handling to ensure safety in laboratory settings. It is important to follow standard safety protocols when working with this compound, including wearing appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats.

The compound should be stored in a cool, dry place away from direct sunlight and incompatible materials. It is also advisable to handle it under a fume hood to minimize exposure to vapors or dust particles. In case of accidental exposure or spillage, immediate action should be taken according to established emergency procedures.

FUTURE PERSPECTIVES AND CONCLUSIONS

The ongoing research on 4-(Difluoromethyl)-3-nitrobenzoic acid continues to uncover new applications and potential uses in various fields. Its unique chemical properties make it an attractive candidate for further exploration in pharmaceutical research, materials science, and other related areas.

In conclusion, 4-(Difluoromethyl)-3-nitrobenzoic acid (CAS No. 2248339-00-4) is a versatile compound with significant potential for various applications. Its unique chemical structure and properties make it an important intermediate in synthetic chemistry and a valuable tool for developing new drugs and materials. As research progresses, it is likely that even more exciting discoveries will be made regarding this intriguing compound.